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Compound of Interest

Compound Name: PD98059

Cat. No.: B1684327

For researchers and drug development professionals navigating the landscape of MEK
inhibitors, understanding the potency and efficacy of available compounds is paramount. This
guide provides a comparative analysis of PD98059, a first-generation MEK inhibitor, against
other widely used alternatives. The data presented herein is curated from various studies to
offer a comprehensive overview of its performance in diverse cancer cell lines.

Mechanism of Action: Targeting the MEK/ERK
Pathway

PD98059 is a non-ATP competitive inhibitor of MEK1 and MEK2, the upstream kinases of
ERK1 and ERK2.[1] By binding to the inactive form of MEK, PD98059 prevents its
phosphorylation and activation by RAF kinases, thereby inhibiting the entire Ras/Raf/MEK/ERK
signaling cascade.[2] This pathway is frequently dysregulated in a multitude of cancers, making
it a critical target for therapeutic intervention.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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